(4-(Pyridazin-4-yl)phenyl)methanamine

• Molecular Formula: C11H11N3
• Molecular Weight: 185.22 g/mol
• IUPAC Name: (4-pyridazin-4-ylphenyl)methanamine
• InChI: InChI=1S/C11H11N3/c12-7-9-1-3-10(4-2-9)11-5-6-13-14-8-11/h1-6,8H,7,12H2
• InChI Key: OITLHKLIIGLRQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN)C2=CN=NC=C2

Description

(4-(Pyridazin-4-yl)phenyl)methanamine is a useful research compound. Its molecular formula is C11H11N3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a sealed tube was added 4-(aminomethyl)phenylboronic acid 1-1 (1.87 g, 10 mmol), 4-bromopyridazine 1-2 (1.58 g, 10 mmol), Pd(PPh3)4 (230 mg, 0.2 mmol), saturated Na2CO3 (15 mL), ethanol (15 mL) and toluene (45 mL). The reaction was heated to 110° C. and stirred for 2 hours. The reaction was cooled down to room temperature. The solvent was removed by rotary evaporation. The residue was dissolved in 10% methanol in DCM. The salt was removed by filtration. The filtrate was dried. The crude product was purified by silica-gel flash chromatography, eluted with 10% methanol in DCM to give (4-(pyridazin-4-yl)phenyl)methanamine 1-3 as off-white solid. MS m/z 186.2 (M+1).